2-ethyl-4-ethynyl-1,3-thiazole
Overview
Description
“2-ethyl-4-ethynyl-1,3-thiazole” is a chemical compound with the molecular formula C7H7NS . It belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring structure made up of three carbon atoms, one nitrogen atom, and one sulfur atom .
Molecular Structure Analysis
Thiazoles have a planar ring structure. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral . Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethyl-4-ethynyl-1,3-thiazole involves the reaction of ethyl bromide with sodium ethynylthiolate to form 2-ethyl-4-ethynylthiazole, which is then oxidized to form the final product.", "Starting Materials": [ "Ethyl bromide", "Sodium ethynylthiolate" ], "Reaction": [ "Step 1: Ethyl bromide is reacted with sodium ethynylthiolate in anhydrous ether to form 2-ethyl-4-ethynylthiazole.", "Step 2: 2-ethyl-4-ethynylthiazole is oxidized using a suitable oxidizing agent such as hydrogen peroxide or potassium permanganate to form 2-ethyl-4-ethynyl-1,3-thiazole." ] } | |
| 1849271-17-5 | |
Molecular Formula |
C7H7NS |
Molecular Weight |
137.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
